N-(4-ethoxyphenyl)-3,5-dimethylbenzamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C17H19NO2/c1-4-20-16-7-5-15(6-8-16)18-17(19)14-10-12(2)9-13(3)11-14/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key: HMHDQFOXYGTOCG-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)C)C

Description

N-(4-Ethoxyphenyl)-3,5-dimethylbenzamide (CAS: 90256-93-2, Molecular Formula: C₁₇H₁₉NO₂) is a benzamide derivative characterized by a 3,5-dimethyl-substituted benzoyl group linked to a 4-ethoxyphenylamine moiety.

The ethoxy group in the 4-position of the phenyl ring may influence lipophilicity and metabolic stability compared to analogs with hydroxyl or hydroxamate groups .

Comparison with Similar Compounds

LMK-235 (N-((6-(Hydroxyamino)-6-oxohexyl)oxy)-3,5-dimethylbenzamide)

• Structure : Shares the 3,5-dimethylbenzamide core but incorporates a hydroxamate-terminated hexyloxy chain.
• Activity: A selective HDAC4/5 inhibitor with IC₅₀ values in the nanomolar range. Demonstrates equipotent efficacy to pan-HDAC inhibitors like SAHA but with improved selectivity, reducing off-target toxicity .
• Applications: Enhances cisplatin efficacy in non-small cell lung carcinoma by inhibiting hypoxia-induced resistance .
• Key Difference : The hydroxamate group in LMK-235 is critical for HDAC binding, whereas the ethoxyphenyl group in N-(4-ethoxyphenyl)-3,5-dimethylbenzamide may alter target specificity or solubility .

DM-PIT-1 (N-(2-Hydroxy-5-nitrophenylcarbamothioyl)-3,5-dimethylbenzamide)

• Structure : Features a 3,5-dimethylbenzamide core with a nitrophenylcarbamothioyl substituent.
• Activity: Acts as a non-phosphoinositide antagonist of phosphatidylinositol-3,4,5-trisphosphate interactions.
• Analytical Methods : Quantified via HPLC in biological samples with high recovery (70–80%) and sensitivity (LOD: 0.1 ng) .
• Key Difference : The thioamide and nitro groups in DM-PIT-1 enhance UV detectability and metabolic stability compared to the ethoxyphenyl group in the target compound .

N-(3,5-Dimethoxyphenyl)-4-(propanoylamino)benzamide

• Structure : Contains a 3,5-dimethoxyphenyl group instead of ethoxyphenyl.

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	Key Substituents	logP (Predicted)	Key Applications
N-(4-Ethoxyphenyl)-3,5-dimethylbenzamide	285.34	4-ethoxy, 3,5-dimethyl	~3.2	Potential HDAC inhibition?*
LMK-235	337.37	Hydroxamate hexyloxy chain	~1.8	HDAC4/5 inhibition
DM-PIT-1	385.43	Nitrophenylcarbamothioyl	~2.5	PI3K pathway modulation
SAHA (Vorinostat)	264.32	Hydroxamate, aliphatic chain	~1.9	Pan-HDAC inhibition

*Predicted based on structural analogs.

Toxicity and Selectivity

• LMK-235 : Shows lower toxicity than pan-HDAC inhibitors (e.g., trichostatin A) in rodent models, attributed to its selectivity for HDAC4/5 .